(3S*,4S*)-1-[(3-methyl-1H-pyrazol-5-yl)methyl]-4-(2-naphthyl)piperidin-3-ol

• IUPAC Name: (3S,4S)-1-[(5-methyl-1H-pyrazol-3-yl)methyl]-4-naphthalen-2-ylpiperidin-3-ol
• InChI: InChI=1S/C20H23N3O/c1-14-10-18(22-21-14)12-23-9-8-19(20(24)13-23)17-7-6-15-4-2-3-5-16(15)11-17/h2-7,10-11,19-20,24H,8-9,12-13H2,1H3,(H,21,22)/t19-,20+/m0/s1
• InChI Key: HKPZWTBYUSDJDK-VQTJNVASSA-N
• Canonical SMILES: CC1=CC(=NN1)CN2CCC(C(C2)O)C3=CC4=CC=CC=C4C=C3
• Isomeric SMILES: CC1=CC(=NN1)CN2CC[C@H]([C@@H](C2)O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C20H23N3O
• Molecular Weight: 321.4 g/mol

Description

(3S*,4S*)-1-[(3-methyl-1H-pyrazol-5-yl)methyl]-4-(2-naphthyl)piperidin-3-ol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound is a piperidine derivative that has been synthesized using various methods, and its mechanism of action has been studied extensively. In

Mechanism of Action

The mechanism of action of (3S*,4S*)-1-[(3-methyl-1H-pyrazol-5-yl)methyl]-4-(2-naphthyl)piperidin-3-ol involves the inhibition of amyloid-beta peptide aggregation and the activation of signaling pathways that promote neuronal survival. This compound has been shown to activate the Akt signaling pathway, which is involved in cell survival and growth. Additionally, (3S*,4S*)-1-[(3-methyl-1H-pyrazol-5-yl)methyl]-4-(2-naphthyl)piperidin-3-ol has been shown to inhibit the activity of enzymes that contribute to the production of reactive oxygen species, which can damage neurons.
Biochemical and Physiological Effects:
Studies have shown that (3S*,4S*)-1-[(3-methyl-1H-pyrazol-5-yl)methyl]-4-(2-naphthyl)piperidin-3-ol can have several biochemical and physiological effects. This compound has been shown to reduce the levels of reactive oxygen species and pro-inflammatory cytokines in the brain. Additionally, (3S*,4S*)-1-[(3-methyl-1H-pyrazol-5-yl)methyl]-4-(2-naphthyl)piperidin-3-ol has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (3S*,4S*)-1-[(3-methyl-1H-pyrazol-5-yl)methyl]-4-(2-naphthyl)piperidin-3-ol in lab experiments is its high purity and yield. Additionally, this compound has been shown to have low toxicity and is relatively stable under physiological conditions. However, one limitation of using (3S*,4S*)-1-[(3-methyl-1H-pyrazol-5-yl)methyl]-4-(2-naphthyl)piperidin-3-ol is its high cost, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for research involving (3S*,4S*)-1-[(3-methyl-1H-pyrazol-5-yl)methyl]-4-(2-naphthyl)piperidin-3-ol. One area of research involves the development of more efficient synthesis methods that can reduce the cost of producing this compound. Additionally, further studies are needed to determine the optimal dosage and administration route for (3S*,4S*)-1-[(3-methyl-1H-pyrazol-5-yl)methyl]-4-(2-naphthyl)piperidin-3-ol in animal models and humans. Finally, future research should focus on exploring the potential applications of this compound in other areas of medical research, such as cancer treatment and cardiovascular disease.

Scientific Research Applications

(3S*,4S*)-1-[(3-methyl-1H-pyrazol-5-yl)methyl]-4-(2-naphthyl)piperidin-3-ol has several potential applications in medical research. One of the most promising areas of research involves the use of this compound as a potential treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. Studies have shown that (3S*,4S*)-1-[(3-methyl-1H-pyrazol-5-yl)methyl]-4-(2-naphthyl)piperidin-3-ol can inhibit the aggregation of amyloid-beta peptides, which are believed to contribute to the development of Alzheimer's disease. Additionally, this compound has been shown to have neuroprotective effects in animal models of Parkinson's disease.